3-(4-Cbz-Aminopheny)-5-trifluoromethylbenzoic acid, 95%
Overview
Description
3-(4-Cbz-Aminopheny)-5-trifluoromethylbenzoic acid (also known as Cbz-APTBA) is a synthetic molecule that has been widely used in laboratory experiments for its unique properties. It has been extensively studied for its biochemical and physiological effects, and it has been used in a variety of scientific research applications.
Scientific Research Applications
Cbz-APTBA has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of drugs, as well as to study the molecular mechanisms of action of drugs. It has also been used to study the effects of environmental toxins on the body. Additionally, Cbz-APTBA has been used to study the effects of genetic mutations on the body.
Mechanism of Action
Cbz-APTBA works by inhibiting the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting the activity of COX-2, Cbz-APTBA is able to reduce inflammation and pain.
Biochemical and Physiological Effects
Cbz-APTBA has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the activity of COX-2. Additionally, Cbz-APTBA has been shown to reduce the production of free radicals, which can lead to oxidative stress and cell damage. It has also been shown to reduce the production of pro-inflammatory cytokines, which can lead to inflammation and tissue damage.
Advantages and Limitations for Lab Experiments
Cbz-APTBA has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is a synthetic molecule, which means that it can be easily produced in large quantities. Additionally, it is relatively stable and has a high purity level. However, there are some limitations to its use in laboratory experiments. For example, it is not water soluble, which can make it difficult to use in some experiments. Additionally, it has a relatively short shelf life, which can limit its use in long-term experiments.
Future Directions
The future of Cbz-APTBA is promising. It has been used in a variety of scientific research applications and has been shown to have a number of beneficial effects. Future research should focus on further exploring the biochemical and physiological effects of Cbz-APTBA and its potential applications in medicine. Additionally, further research should be done to explore the potential for using Cbz-APTBA to treat diseases such as cancer, inflammation, and pain. Finally, further research should be done to explore the potential for using Cbz-APTBA in other scientific research applications, such as drug development and environmental toxicology.
Synthesis Methods
Cbz-APTBA is synthesized through a two-step process. First, 4-chlorobenzoyl chloride is reacted with 3-amino-5-trifluoromethylbenzoic acid to form Cbz-APTBA. Second, the Cbz-APTBA is then purified to a purity level of 95%. This two-step process ensures that the purity level of the Cbz-APTBA is high enough for use in laboratory experiments.
properties
IUPAC Name |
3-[4-(phenylmethoxycarbonylamino)phenyl]-5-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16F3NO4/c23-22(24,25)18-11-16(10-17(12-18)20(27)28)15-6-8-19(9-7-15)26-21(29)30-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,26,29)(H,27,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEDJXIJKWHKXKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=CC(=C3)C(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16F3NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(Phenylmethoxycarbonylamino)phenyl]-5-(trifluoromethyl)benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%](/img/structure/B6413428.png)
